3,5-Dibromo-4-(piperidin-1-yl)pyridine 3,5-Dibromo-4-(piperidin-1-yl)pyridine
Brand Name: Vulcanchem
CAS No.: 26885-31-4
VCID: VC0351355
InChI: InChI=1S/C10H12Br2N2/c11-8-6-13-7-9(12)10(8)14-4-2-1-3-5-14/h6-7H,1-5H2
SMILES: C1CCN(CC1)C2=C(C=NC=C2Br)Br
Molecular Formula: C10H12Br2N2
Molecular Weight: 320.02g/mol

3,5-Dibromo-4-(piperidin-1-yl)pyridine

CAS No.: 26885-31-4

Main Products

VCID: VC0351355

Molecular Formula: C10H12Br2N2

Molecular Weight: 320.02g/mol

3,5-Dibromo-4-(piperidin-1-yl)pyridine - 26885-31-4

CAS No. 26885-31-4
Product Name 3,5-Dibromo-4-(piperidin-1-yl)pyridine
Molecular Formula C10H12Br2N2
Molecular Weight 320.02g/mol
IUPAC Name 3,5-dibromo-4-piperidin-1-ylpyridine
Standard InChI InChI=1S/C10H12Br2N2/c11-8-6-13-7-9(12)10(8)14-4-2-1-3-5-14/h6-7H,1-5H2
Standard InChIKey RDIICJNJPKTMGN-UHFFFAOYSA-N
SMILES C1CCN(CC1)C2=C(C=NC=C2Br)Br
Canonical SMILES C1CCN(CC1)C2=C(C=NC=C2Br)Br
PubChem Compound 629258
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator